Cas no 1702-67-6 (1,2,4-trimethoxy-5-(2,4,5-trimethoxyphenyl)benzene)

• Product Name: 1,2,4-trimethoxy-5-(2,4,5-trimethoxyphenyl)benzene
• CAS No: 1702-67-6
• MF: C₁₈H₂₂O₆
• MW: 334.363686084747
• CID: 1352033
• PubChem ID: 11461769
• Update Time: 2025-04-20

1,2,4-trimethoxy-5-(2,4,5-trimethoxyphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-trimethoxy-5-(2,4,5-trimethoxyphenyl)benzene
• 2,2',4,4',5,5'-Hexamethoxybiphenyl
• 2,2',4,4',5,5'-Hexamethoxy-biphenyl
• 2,2',4,4',5,5'hexamethoxybiphenyl
• 2,4,5-trimethoxy-1-(2,4,5-trimethoxyphenyl)benzene
• AGN-PC-009L0W
• 2,4,5,2',4',5'-Hexamethoxy-biphenyl
• 2.4.5.2'.4'.5'-Hexamethoxy-diphenyl
• 1,1'-Biphenyl, 2,2',4,4',5,5'-hexamethoxy-
• CTK8H2220
• 2,2',4,4',5,5'-hexamethoxy-1,1'-biphenyl
• TL8001336
• 1702-67-6
• SCHEMBL18040253
• DTXSID10466698

• Inchi： 1S/C18H22O6/c1-19-13-9-17(23-5)15(21-3)7-11(13)12-8-16(22-4)18(24-6)10-14(12)20-2/h7-10H,1-6H3
• InChI Key： DLFXWDJAIBAVOY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C1C=C(C(=CC=1OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 334.14166
• Monoisotopic Mass: 334.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 402.567°C at 760 mmHg
• Flash Point: 158.922°C
• Refractive Index: 1.521
• PSA: 55.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives